Cas no 55823-04-6 (15-Ketocholestane)

• Product name: 15-Ketocholestane
• CAS No: 55823-04-6
• MF: C₂₇H₄₆O₂
• MW: 402.652948856354
• CID: 4036376
• PubChem ID: 24003426

15-Ketocholestane Chemical and Physical Properties

Names and Identifiers

• Cholestan-15-one, 3-hydroxy-, (3b,5a)-
• 3ß-hydroxy-5α-cholestane-15-one
• 3?-hydroxy-5α-cholestane-15-one
• 3-hydroxy-5α-cholestane-15-one
• 15-ketocholestane
• Cholestan-15-one, 3-hydroxy-, (3β,5α)-
• LMST01010270
• CHEBI:61835
• SMP2_000280
• 15-KC steroid
• 3?-hydroxy-5
• Epitope ID:153527
• (3S,5S,8R,9S,10S,13R,14S,17R)-3-hydroxy-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,3,4,5,6,7,8,9,11,12,14,16,17-tetradecahydrocyclopenta[a]phenanthren-15-one
• (3beta,55alpha)-3-hydroxycholestan-15-one
• Cholestan-15-one, 3-hydroxy-, (3beta,5alpha)-
• 5alpha-cholestan-3-beta-ol-15-one
• 3beta-hydroxy-5alpha,14alpha-cholestan-15-one
• SCHEMBL3191737
• Q27131438
• A-cholestane-15-one
• 3beta-hydroxy-5alpha-cholestan-15-one
• 55823-04-6
• Cholestan-15-one,3-hydroxy-,(3beta,5alpha)-
• 15-oxo-5alpha-cholestan-3beta-ol
• 15-Ketocholestane

• Inchi： InChI=1S/C27H46O2/c1-17(2)7-6-8-18(3)23-16-24(29)25-21-10-9-19-15-20(28)11-13-26(19,4)22(21)12-14-27(23,25)5/h17-23,25,28H,6-16H2,1-5H3/t18-,19+,20+,21-,22+,23-,25-,26+,27-/m1/s1
• InChI Key： BHOGPBCKBGSAIM-HBOTYGMJSA-N
• SMILES： CC(C)CCC[C@@H](C)[C@H]1CC(=O)[C@H]2[C@@H]3CC[C@H]4C[C@H](CC[C@]4(C)[C@H]3CC[C@]12C)O

Computed Properties

• Exact Mass: 402.349780706g/mol
• Monoisotopic Mass: 402.349780706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 37.3Ų

15-Ketocholestane Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives

Additional information on 15-Ketocholestane

Cholestan-15-one, 3-hydroxy-, (3b,5a) - A Comprehensive Overview

Cholestan-15-one, 3-hydroxy-, (3b,5a), also known by its CAS number 55823-04-6, is a biologically significant compound that has garnered attention in the fields of pharmacology and biochemistry. This compound belongs to the class of steroidal ketones and is characterized by its unique structural features, including a hydroxyl group at position 3 and a ketone group at position 15. Its stereochemistry, specifically the (3b,5a) configuration, plays a crucial role in its biological activity and interactions.

The synthesis and characterization of Cholestan-15-one, 3-hydroxy-, (3b,5a) have been extensively studied. Researchers have employed various synthetic methodologies to produce this compound in high purity, which is essential for subsequent biological studies. The compound's structure has been elucidated using advanced spectroscopic techniques such as NMR and mass spectrometry, ensuring precise determination of its molecular composition and stereochemistry.

In recent years, the biological activity of Cholestan-15-one, 3-hydroxy-, (3b,5a) has been a focal point of research. Studies have demonstrated its potential as a modulator of cellular signaling pathways involved in inflammation and apoptosis. For instance, investigations into its anti-inflammatory properties have revealed that it can inhibit the production of pro-inflammatory cytokines in vitro. Furthermore, preclinical studies suggest that this compound may exert protective effects against oxidative stress-induced cellular damage.

The pharmacokinetic profile of Cholestan-15-one, 3-hydroxy-, (3b,5a) is another area of active research. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties is critical for evaluating its potential as a therapeutic agent. Recent findings indicate that the compound exhibits moderate bioavailability when administered orally in animal models. However, further studies are required to optimize its pharmacokinetic properties for clinical applications.

In terms of therapeutic applications, Cholestan-15-one, 3-hydroxy-, (3b,5a) holds promise in the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Its ability to modulate key inflammatory pathways makes it a potential candidate for drug development. Additionally, ongoing research is exploring its role in cancer biology, with preliminary data suggesting that it may inhibit the proliferation of certain cancer cell lines.

The safety profile of Cholestan-15-one, 3-hydroxy-, (3b,5a) has also been evaluated in preclinical models. Acute and chronic toxicity studies indicate that the compound demonstrates low toxicity at therapeutically relevant doses. However, long-term safety studies are necessary to fully assess its suitability for human use.

In conclusion, Cholestan-15-one, 3-hydroxy-, (3b,5a), with CAS number 55823-04-6, represents a promising compound with diverse biological activities and potential therapeutic applications. Continued research into its mechanisms of action and optimization of its pharmacokinetic properties will be essential for advancing it toward clinical development.